Cas no 946306-33-8 (N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide)

N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide is a heterocyclic compound featuring both oxadiazole and indole moieties, which are known for their diverse biological activities. The oxadiazole ring contributes to its stability and potential as a pharmacophore, while the indole group enhances its binding affinity to biological targets. This compound is of interest in medicinal chemistry due to its structural complexity, which may enable interactions with enzymes or receptors involved in disease pathways. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The ethyl substitution on the oxadiazole ring may influence solubility and metabolic stability, offering advantages in pharmacokinetic optimization.

N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide structure

946306-33-8 structure

Product Name:N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide

CAS No:946306-33-8

MF:C₂₀H₁₆N₄O₃

MW:360.366044044495

CID:6382438

PubChem ID:25284242

Update Time:2025-06-11

N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

- N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide
- F5058-0263
- VU0632722-1
- N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide
- N-(4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
- 946306-33-8
- AKOS024493828
- Inchi： 1S/C20H16N4O3/c1-2-17-23-24-20(27-17)12-7-9-13(10-8-12)22-19(26)18(25)15-11-21-16-6-4-3-5-14(15)16/h3-11,21H,2H2,1H3,(H,22,26)
- InChI Key： FLWNTZGZHCIZQM-UHFFFAOYSA-N
- SMILES： O1C(CC)=NN=C1C1C=CC(=CC=1)NC(C(C1=CNC2C=CC=CC=21)=O)=O

Computed Properties

Exact Mass: 360.12224039g/mol
Monoisotopic Mass: 360.12224039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 549
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 101Å²

N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5058-0263-2μmol	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	2μmol	$57.0	2023-09-10
Life Chemicals	F5058-0263-5μmol	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	5μmol	$63.0	2023-09-10
Life Chemicals	F5058-0263-10μmol	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	10μmol	$69.0	2023-09-10
Life Chemicals	F5058-0263-20μmol	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	20μmol	$79.0	2023-09-10
Life Chemicals	F5058-0263-1mg	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	1mg	$54.0	2023-09-10
Life Chemicals	F5058-0263-2mg	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	2mg	$59.0	2023-09-10
Life Chemicals	F5058-0263-3mg	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	3mg	$63.0	2023-09-10
Life Chemicals	F5058-0263-4mg	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	4mg	$66.0	2023-09-10
Life Chemicals	F5058-0263-5mg	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	5mg	$69.0	2023-09-10
Life Chemicals	F5058-0263-10mg	N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide	946306-33-8	10mg	$79.0	2023-09-10

N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide

Research Brief on N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946306-33-8)

The compound N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946306-33-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This hybrid molecule, featuring both oxadiazole and indole moieties, has attracted significant attention due to its potential pharmacological properties and unique structural characteristics.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its potential as a kinase inhibitor. The molecular architecture of 946306-33-8 suggests possible interactions with various enzymatic targets, making it a valuable scaffold for drug discovery. Researchers have employed computational modeling approaches to predict its binding affinity and selectivity profiles against different protein targets.

In vitro studies have demonstrated that this compound exhibits notable activity against several cancer cell lines, with IC50 values in the low micromolar range. The mechanism of action appears to involve the inhibition of key signaling pathways crucial for cell proliferation and survival. Structure-activity relationship (SAR) analyses have revealed that both the oxadiazole and indole components contribute significantly to the observed biological effects.

Pharmacokinetic evaluations of 946306-33-8 have shown promising results regarding its metabolic stability and membrane permeability. The compound demonstrates favorable drug-like properties, including acceptable solubility and moderate plasma protein binding. These characteristics suggest potential for further development as a lead compound in oncology research.

Current research directions include optimization of the molecular structure to enhance potency and selectivity, as well as investigations into combination therapies with existing anticancer agents. The compound's unique chemical features also make it an interesting candidate for probing novel biological targets and pathways in chemical biology studies.

Future studies will need to address challenges related to in vivo efficacy and potential toxicity profiles. However, the current body of research positions N-4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl-2-(1H-indol-3-yl)-2-oxoacetamide as a compelling subject for continued investigation in medicinal chemistry and drug development programs.